Cas no 1378782-73-0 (4-(cyclopropylmethoxymethyl)benzenethiol)

• Product Name: 4-(cyclopropylmethoxymethyl)benzenethiol
• CAS No: 1378782-73-0
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD19443091
• CID: 5218334
• Update Time: 2026-03-06

4-(cyclopropylmethoxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethoxymethyl)benzenethiol

• MDL： MFCD19443091
• Inchi： 1S/C11H14OS/c13-11-5-3-10(4-6-11)8-12-7-9-1-2-9/h3-6,9,13H,1-2,7-8H2
• InChI Key： PYBKOYCWCLGCFZ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COCC2CC2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(cyclopropylmethoxymethyl)benzenethiol

4-(Cyclopropylmethoxymethyl)benzenethiol (CAS No. 1378782-73-0): Properties, Applications, and Market Insights

4-(Cyclopropylmethoxymethyl)benzenethiol (CAS No. 1378782-73-0) is a specialized organosulfur compound with a unique molecular structure, combining a benzenethiol core with a cyclopropylmethoxymethyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and organic synthesis. Researchers and industry professionals frequently search for terms like "4-(cyclopropylmethoxymethyl)benzenethiol uses" or "CAS 1378782-73-0 synthesis," reflecting growing interest in its potential.

The molecular formula of 4-(cyclopropylmethoxymethyl)benzenethiol is C₁₁H₁₄O₁S, with a molecular weight of 194.29 g/mol. Its structure features a thiol group (-SH) attached to a benzene ring, which is further modified by a cyclopropylmethoxymethyl side chain. This combination imparts unique chemical reactivity, making it valuable for cross-coupling reactions and as a building block in complex molecule synthesis. Recent studies highlight its role in developing biologically active compounds, aligning with the trending focus on drug discovery and medicinal chemistry.

In the pharmaceutical sector, 4-(cyclopropylmethoxymethyl)benzenethiol serves as a key intermediate for small molecule therapeutics. Its thiol group enables efficient conjugation with other pharmacophores, a technique increasingly explored in targeted drug delivery systems. The cyclopropyl moiety enhances metabolic stability—a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion). These properties address frequent search queries like "benzenethiol derivatives in drug design" or "improving drug half-life with cyclopropyl groups."

Material scientists utilize CAS 1378782-73-0 to develop functionalized polymers and surface modifiers. The compound’s ability to form self-assembled monolayers (SAMs) on metal surfaces makes it relevant for nanotechnology applications, particularly in sensor development and microelectronics. This aligns with the surge in searches for "thiol-based surface chemistry" and "organic electronic materials," reflecting industry trends toward miniaturized devices and wearable technology.

Synthetic protocols for 4-(cyclopropylmethoxymethyl)benzenethiol often involve Grignard reactions or nucleophilic substitutions, with recent focus on green chemistry approaches. A 2023 study demonstrated its synthesis using catalytic methods with reduced solvent waste—responding to the high search volume for "sustainable organosulfur synthesis." The compound’s storage stability (typically under inert gas at 2–8°C) and handling precautions (avoiding strong oxidizers) are also common search topics among laboratory professionals.

The market for 4-(cyclopropylmethoxymethyl)benzenethiol shows steady growth, driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Pricing trends correlate with the availability of cyclopropane derivatives—a feedstock affected by global supply chain dynamics. Industry reports suggest expanding applications in agrochemicals and flavor/fragrance sectors, creating new search patterns like "CAS 1378782-73-0 market forecast." Regulatory status remains favorable in major markets, with proper SDS documentation ensuring safe commercial distribution.

Analytical characterization of 4-(cyclopropylmethoxymethyl)benzenethiol typically employs HPLC (reverse-phase C18 columns), GC-MS, and NMR spectroscopy. The compound’s UV-Vis absorption profile (λ_max ~260 nm) facilitates quality control—a technical detail often searched alongside "benzenethiol analytical methods." Recent advancements in hyphenated techniques (e.g., LC-MS/MS) have improved detection limits for trace impurities, crucial for GMP-compliant production.

Future research directions for CAS 1378782-73-0 include exploration in click chemistry and bioconjugation, areas generating substantial academic interest. Its potential in proteolysis-targeting chimeras (PROTACs)—a breakthrough modality in drug development—has prompted searches like "thiol linkers for protein degraders." The compound’s structure-activity relationships continue to be investigated, particularly how the cyclopropylmethoxymethyl group influences molecular recognition in biological systems.

In conclusion, 4-(cyclopropylmethoxymethyl)benzenethiol represents a multifaceted compound bridging chemical innovation and practical applications. Its growing prominence in life sciences and advanced materials ensures sustained relevance, as evidenced by evolving search trends and research publications. Proper handling and IP considerations (with 20+ patents citing derivatives) remain important discussion points for potential users of this versatile chemical building block.